Cas no 2580201-46-1 (5,5-dimethylpyrrolidine-3-thiol hydrochloride)

• Product Name: 5,5-dimethylpyrrolidine-3-thiol hydrochloride
• CAS No: 2580201-46-1
• MF: C₆H₁₄ClNS
• MW: 167.70005941391
• MDL: MFCD33020228
• CID: 5659035
• PubChem ID: 155858642
• Update Time: 2025-05-20

5,5-dimethylpyrrolidine-3-thiol hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27707721
• 5,5-Dimethylpyrrolidine-3-thiol;hydrochloride
• 5,5-dimethylpyrrolidine-3-thiol hydrochloride
• 2580201-46-1

• MDL： MFCD33020228
• Inchi： 1S/C6H13NS.ClH/c1-6(2)3-5(8)4-7-6;/h5,7-8H,3-4H2,1-2H3;1H
• InChI Key： OCJMYQQOIBRLKG-UHFFFAOYSA-N
• SMILES： Cl.SC1CNC(C)(C)C1

Computed Properties

• Exact Mass: 167.0535483g/mol
• Monoisotopic Mass: 167.0535483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 90.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13Ų

Additional information on 5,5-dimethylpyrrolidine-3-thiol hydrochloride

Introduction to 5,5-Dimethylpyrrolidine-3-thiol Hydrochloride (CAS No. 2580201-46-1)

5,5-Dimethylpyrrolidine-3-thiol hydrochloride (CAS No. 2580201-46-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 5,5-dimethylpyrrolidine-3-thiol hydrochloride.

The chemical structure of 5,5-dimethylpyrrolidine-3-thiol hydrochloride consists of a pyrrolidine ring with two methyl groups attached at the 5-position and a thiol group at the 3-position. The presence of the thiol group imparts unique reactivity and biological activity to the molecule. The hydrochloride salt form ensures better solubility and stability, making it suitable for various experimental and therapeutic applications.

In terms of synthesis, 5,5-dimethylpyrrolidine-3-thiol hydrochloride can be prepared through several synthetic routes. One common method involves the reaction of 5,5-dimethylpyrrolidine-3-one with sodium hydrosulfide followed by acidification to form the hydrochloride salt. Another approach involves the alkylation of a suitable pyrrolidine derivative with a thiol-containing reagent. These synthetic methods have been optimized to achieve high yields and purity, making the compound readily available for research purposes.

The biological activities of 5,5-dimethylpyrrolidine-3-thiol hydrochloride have been extensively studied in recent years. One of the key areas of interest is its potential as a thiopurine S-methyltransferase (TPMT) inhibitor. TPMT is an enzyme involved in the metabolism of thiopurine drugs, which are commonly used in the treatment of inflammatory bowel disease (IBD), autoimmune disorders, and certain types of cancer. By inhibiting TPMT, 5,5-dimethylpyrrolidine-3-thiol hydrochloride can potentially enhance the therapeutic effects of thiopurine drugs while reducing their side effects.

Recent studies have also explored the antioxidant properties of 5,5-dimethylpyrrolidine-3-thiol hydrochloride. The thiol group in the molecule can act as a reducing agent, scavenging free radicals and protecting cells from oxidative damage. This property makes it a promising candidate for developing new therapeutic agents for conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

In addition to its potential as a TPMT inhibitor and antioxidant, 5,5-dimethylpyrrolidine-3-thiol hydrochloride has shown promise in modulating other biological pathways. For instance, it has been reported to interact with certain ion channels and receptors, potentially influencing cellular signaling processes. These findings suggest that the compound may have broader applications in drug discovery and development.

The safety profile of 5,5-dimethylpyrrolidine-3-thiol hydrochloride is an important consideration for its use in pharmaceutical research. Preclinical studies have indicated that the compound is generally well-tolerated at therapeutic doses. However, further investigations are needed to fully understand its pharmacokinetics and potential side effects in humans.

In conclusion, 5,5-dimethylpyrrolidine-3-thiol hydrochloride (CAS No. 2580201-46-1) is a versatile compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an intriguing candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge.